2,3,5,6,7,8-Hexahydronaphtho[2,3-b]furan-5-one

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 3,6,7,8-tetrahydro-2H-benzo[f][1]benzofuran-5-one
• InChI: InChI=1S/C12H12O2/c13-11-3-1-2-8-7-12-9(4-5-14-12)6-10(8)11/h6-7H,1-5H2
• InChI Key: UPLMJDIRMLDPAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C3CCOC3=C2)C(=O)C1

Description

2,3,5,6,7,8-Hexahydronaphtho[2,3-b]furan-5-one is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g of the compound of Example 16 are dissolved in 130 ml of acetic acid and 32 ml of propionic acid, and then cooled to between 0° and 5° C. A solution of Jones's reagent is added, the temperature being maintained at approximately 5° C. The mixture, maintained for one hour at this temperature, is concentrated under vacuum and then taken up with sodium bicarbonate solution in the presence of ether. After filtration, the ether phase is decanted and washed with saturated sodium chloride solution to obtain, after evaporation and drying, an oil which crystallizes.